Cas no 1006-99-1 (5-Chloro-2-methyl-1,3-benzothiazole)

• Product Name: 5-Chloro-2-methyl-1,3-benzothiazole
• CAS No: 1006-99-1
• MF: C₈H₆ClNS
• MW: 183.657939434052
• MDL: MFCD00022881
• CID: 40527
• PubChem ID: 13873
• Update Time: 2025-11-02

5-Chloro-2-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylbenzo[d]thiazole
• 5-Chloro-2-methylbenzothiazole
• 2-Metyl-5-chlorobenzothiazole
• 5-Chloro-2-methyl-benzothiazole
• 5-chloro-2-methyl-1,3-benzothiazole
• 2-Methyl-5-chlorobenzothiazole
• NSC 8453
• usafek-p-4382
• 5-Chloro-2-methylben
• 5-chloro-2-methyl-benzothiazol
• 2-METYL-5-CHLORO-BENZOTHIAZOLE
• 2-METHYL-5-CHLORO-BENZOTHIAZOLE
• NSC8453
• USAF ek-p-4382
• W-108946
• BP-12408
• A16218
• SCHEMBL1049510
• EINECS 213-746-9
• SY036182
• 1006-99-1
• FT-0620269
• 5-Chloro-2-methylbenzothiazole, 97%
• BRN 0120802
• DTXSID0061402
• AKOS000121462
• NS00022995
• CS-0037554
• InChI=1/C8H6ClNS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H
• Cambridge id 5107825
• EN300-21184
• Z104493618
• AC-15246
• NSC-8453
• 5-Chloro-2-methyl-1,3-benzothiazole #
• MFCD00022881
• F9995-1151
• AS-12866
• WLN: T56 BN DSJ C1 HG
• 4-27-00-01086 (Beilstein Handbook Reference)
• BENZOTHIAZOLE, 5-CHLORO-2-METHYL-
• DB-029121
• AE-848/30689013
• 2-methyl-5-chloro benzothiazole
• DTXCID2032550
• STK396249
• 5-Chloro-2-methyl-1,3-benzothiazole

• MDL： MFCD00022881
• Inchi： 1S/C8H6ClNS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H3
• InChI Key： XCALAYIRFYALSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C)S2

Computed Properties

• Exact Mass: 182.99100
• Monoisotopic Mass: 182.990948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.2741 (rough estimate)
• Melting Point: 69.0 to 72.0 deg-C
• Boiling Point: 147°C/15mmHg(lit.)
• Flash Point: 85 °C
• Refractive Index: 1.6100 (estimate)
• PSA: 41.13000
• LogP: 3.25810
• Solubility: Not determined

5-Chloro-2-methyl-1,3-benzothiazole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：DL3325000
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on 5-Chloro-2-methyl-1,3-benzothiazole

Comprehensive Overview of 5-Chloro-2-methyl-1,3-benzothiazole (CAS No. 1006-99-1): Properties, Applications, and Industry Insights

5-Chloro-2-methyl-1,3-benzothiazole (CAS No. 1006-99-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative is characterized by its unique molecular structure, featuring a chloro-substituted benzene ring fused with a thiazole moiety. The compound's chemical stability and bioactive potential make it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing demand for halogenated benzothiazoles like 5-Chloro-2-methyl-1,3-benzothiazole in drug discovery pipelines. Its structural framework is frequently explored for antimicrobial activity, with researchers investigating modifications to enhance target selectivity. The methyl group at position 2 and chloro substitution at position 5 are particularly noteworthy for influencing the compound's electronic properties and molecular interactions.

In material science, this compound serves as a precursor for organic semiconductors and photostabilizers. Its conjugated π-system enables applications in OLED technologies, where researchers optimize its charge transport properties. Industry reports indicate a 12% annual growth in demand for such high-performance electronic materials, driven by advancements in flexible displays and energy-efficient lighting solutions.

Environmental considerations surrounding halogenated organic compounds have prompted innovations in green synthesis methods for 5-Chloro-2-methyl-1,3-benzothiazole. Catalytic processes using biodegradable reagents and microwave-assisted reactions are gaining traction, addressing concerns about sustainable chemical production. These developments align with the pharmaceutical industry's push toward green chemistry principles and reduced carbon footprint manufacturing.

Analytical characterization of CAS 1006-99-1 typically involves HPLC purity testing and mass spectrometry verification. The compound's chromatographic behavior and spectral fingerprints are well-documented in chemical databases, facilitating quality control in industrial applications. Recent improvements in analytical detection limits (reaching ppb levels) have enhanced its trace analysis in complex matrices.

The global market for benzothiazole derivatives is projected to exceed $280 million by 2026, with 5-Chloro-2-methyl-1,3-benzothiazole maintaining a stable 8-10% market share. Key manufacturers are investing in continuous flow chemistry systems to improve production scalability while maintaining regulatory compliance across multiple jurisdictions. Patent analysis reveals increasing innovation around derivative compounds with enhanced bioavailability profiles.

Emerging research explores the compound's potential in corrosion inhibition for industrial alloys, particularly in high-temperature applications. Its adsorption characteristics on metal surfaces show promise for developing next-generation protective coatings. This application aligns with the oil and gas industry's need for advanced material solutions in harsh operational environments.

Storage and handling protocols for 5-Chloro-2-methyl-1,3-benzothiazole emphasize protection from moisture-sensitive degradation and light exposure. Standard packaging includes amber glass containers with nitrogen blanketting for long-term stability. These precautions maintain the compound's chemical integrity during transportation and storage, critical for research and industrial users.

Future developments may focus on computational modeling of the compound's structure-activity relationships to accelerate discovery of novel analogs. The integration of AI-driven molecular design platforms could unlock new applications in precision medicine and smart materials. As regulatory landscapes evolve, documentation of eco-toxicological profiles will become increasingly important for commercial adoption.